SF-1 Coactivator Peptide Affinity
In an in vitro functional assay using purified human SF-1 ligand-binding domain, dioleoyl PIP3 (18:1/18:1) induced a 6-fold poorer affinity of the PGC1α coactivator peptide for SF-1 compared to dipalmitoyl PIP3 (16:0/16:0) [1]. This quantitative difference was validated by a matched 2.5 Å crystal structure showing that the dioleoyl-bound SF-1 structure was severely disordered in the coactivator-binding region and the clinically important 2-3 loop, whereas the dipalmitoyl-bound structure remained ordered .
| Evidence Dimension | Coactivator peptide binding affinity (PGC1α to SF-1) |
|---|---|
| Target Compound Data | 6-fold poorer affinity (relative to 16:0/16:0 PIP3) |
| Comparator Or Baseline | Dipalmitoyl PIP3 (16:0/16:0) (reference affinity, set as baseline) |
| Quantified Difference | 6-fold reduction in coactivator binding |
| Conditions | In vitro binding assay with purified human SF-1 ligand-binding domain; X-ray crystallography at 2.5 Å resolution |
Why This Matters
This demonstrates that 18:1 PI(3,4,5)P3 cannot substitute for 16:0/16:0 PIP3 in studies of SF-1 nuclear receptor function, as it profoundly alters downstream transcriptional coactivator recruitment—a key determinant in steroidogenic gene regulation.
- [1] Bryant JM, Malabanan MM, Vanderloop BH, Nichols CM, Haratipour Z, Poon KT, Sherrod SD, McLean JA, Blind RD. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. J Lipid Res. 2021;62:100081. doi:10.1016/j.jlr.2021.100081 View Source
